Cas no 60943-39-7 (Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate)

• Product Name: Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate
• CAS No: 60943-39-7
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• MDL: MFCD08700415
• CID: 1091064
• Update Time: 2025-06-18

Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate
• ethyl 4-(2-methoxyphenyl)-2,4-dioxobutaate

• MDL： MFCD08700415
• Inchi： 1S/C13H14O5/c1-3-18-13(16)11(15)8-10(14)9-6-4-5-7-12(9)17-2/h4-7H,3,8H2,1-2H3
• InChI Key： VVHWVQNWVGXDAH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CC(C(=O)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate

Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate (CAS No. 60943-39-7): A Comprehensive Overview

Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate (CAS No. 60943-39-7) is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The compound's molecular structure, featuring a 2,4-dioxobutanoate moiety linked to an 2-methoxyphenyl group, presents a versatile platform for further chemical modifications and functionalization.

The synthesis of Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate involves meticulous control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including condensation reactions and esterification processes, to optimize the production of this compound. The presence of the 2,4-dioxobutanoate group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

In recent years, Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate has been studied for its potential role in pharmaceutical applications. Its structural features suggest that it may serve as a precursor for drugs targeting various biological pathways. For instance, the 2-methoxyphenyl group is commonly found in pharmacologically active molecules due to its ability to modulate receptor interactions. This has led to investigations into its efficacy as a scaffold for developing novel therapeutic agents.

The compound's chemical properties make it an attractive candidate for further research in medicinal chemistry. Studies have demonstrated its reactivity with various functional groups, allowing for the creation of derivatives with tailored properties. These derivatives could potentially exhibit enhanced bioavailability or improved pharmacokinetic profiles, making them promising candidates for clinical trials.

One of the most compelling aspects of Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate is its versatility in synthetic chemistry. Researchers have leveraged its structural features to develop novel synthetic strategies that could be applied to other complex molecules. This includes the use of palladium-catalyzed cross-coupling reactions and other transition metal-catalyzed processes, which have opened up new avenues for drug discovery and development.

The latest advancements in computational chemistry have also contributed to a deeper understanding of Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its potential therapeutic effects more accurately. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further investigation.

In conclusion, Ethyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate (CAS No. 60943-39-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.